1-Iodo-3-methyloct-1-en-3-ol

• CAS RN: 64270-11-7
• Molecular Formula: C9H17IO
• Molecular Weight: 268.13 g/mol
• IUPAC Name: 1-iodo-3-methyloct-1-en-3-ol
• InChI: InChI=1S/C9H17IO/c1-3-4-5-6-9(2,11)7-8-10/h7-8,11H,3-6H2,1-2H3
• InChI Key: YQYHLXQUYAGSOZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(C)(C=CI)O

Description

1-Iodo-3-methyloct-1-en-3-ol is a useful research compound. Its molecular formula is C9H17IO and its molecular weight is 268.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a Grignard solution prepared from 1.05 g (0.41 moles) of magnesium and 6.2 g (0.435 moles) of methyl iodide in 30 ml of dry ether under argon is added dropwise 10 g of 1-iodo-1-octen-3-one (Example 183) in 45 ml of ether. The resulting solution is stirred at ambient temperature for one hour. After the addition of 75 ml of saturated ammonium chloride the ether layer is separated and the aqueous layer is separated and the aqueous layer is extracted several times with ether. The combined ether extracts are washed successively with ammonium chloride and water, dried and taken to dryness to give 9.24 g of product as an oil; λ max 2.89, 3.23, 6.24 and 10.5.